Cas no 17070-58-5 (1-Benzofuran-2-sulfonyl Chloride)

• Product Name: 1-Benzofuran-2-sulfonyl Chloride
• CAS No: 17070-58-5
• MF: C₈H₅ClO₃S
• MW: 216.641500234604
• MDL: MFCD04974038
• CID: 135194
• PubChem ID: 2795172
• Update Time: 2025-04-19

1-Benzofuran-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzofuran-2-sulfonyl chloride
• 1-Benzofuran-2-sulfonyl chloride
• 2-Benzofuransulfonylchloride
• 1-benzofuran-2-ylsulphonyl chloride
• benzo[b]furan-2-sulfonyl chloride
• benzo[b]furan-2-ylsulfonyl chloride
• benzo[d]furan-2-ylchlorosulfone
• benzofuran-2-sulphonylchloride
• 1-Benzofurane-2-sulfonylchloride
• 1-Benzofuran-2-sulphonyl chloride
• Z1203132706
• EN300-103599
• A811227
• BS-13877
• 1-BENZOFURAN-2-SULFONYLCHLORIDE
• DTXSID20383564
• 17070-58-5
• F8889-5831
• SCHEMBL720789
• Benzofuran-2-sulphonyl chloride
• benzofuran-2-sulfonylchloride
• 1-benzofuran-2-sulfonyl chloride, AldrichCPR
• CS-0307984
• J-504222
• F13228
• FT-0660003
• RWCKBBSBRTUUHR-UHFFFAOYSA-N
• AKOS006222957
• MFCD04974038
• 2-Benzofuransulfonyl chloride
• 1-Benzofuran-2-sulfonyl Chloride

• MDL： MFCD04974038
• Inchi： 1S/C8H5ClO3S/c9-13(10,11)8-5-6-3-1-2-4-7(6)12-8/h1-5H
• InChI Key： RWCKBBSBRTUUHR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 215.96500
• Monoisotopic Mass: 215.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 78-80°C
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 148.8±20.4 °C
• Refractive Index: 1.623
• PSA: 55.66000
• LogP: 3.44110
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Benzofuran-2-sulfonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-29-14-36
• Safety Instruction： S26; S36/37/39; S45; S30; S22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R34
• Safety Term：S26-36/37/39-45-30-22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans